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CAS No.: 188559-94-6

Cat. No.: B1146173

Get Quote

Application Note: CldU/IdU Dual Pulse Labeling for DNA Fiber Assay

Abstract
The DNA fiber assay is a powerful single-molecule technique used to visualize and quantify

DNA replication fork dynamics. By sequentially labeling nascent DNA with two thymidine

analogs—5-Chloro-2'-deoxyuridine (CldU) and 5-Iodo-2'-deoxyuridine (IdU)—researchers can

monitor replication fork speed, origin firing, and fork stability with high resolution. This protocol

details the "Dual Pulse" method, optimized for mammalian cells, providing critical insights into

replication stress, genomic instability, and the efficacy of DNA damage response (DDR)

inhibitors in drug discovery.

Principle of the Assay
The core principle relies on the specific incorporation of halogenated thymidine analogs into the

DNA double helix during S-phase.

First Pulse (CldU): Marks the initial track of replicating DNA (typically visualized as Red).
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Second Pulse (IdU): Marks the subsequent track (typically visualized as Green).

Spreading & Detection: Cells are lysed, and DNA is spread by gravity to linearize fibers.[1]

Specific monoclonal antibodies distinguish between the Chlorine and Iodine modifications on

the uracil ring, allowing the reconstruction of fork directionality and speed.
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Caption: Workflow for sequential labeling and processing of DNA fibers. CldU and IdU are

incorporated into nascent DNA, linearized, and immunodetected.[2][3]

Reagents & Equipment
Critical Reagents
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Reagent Specification Recommended Source

CldU 5-Chloro-2'-deoxyuridine Sigma-Aldrich (C6891)

IdU 5-Iodo-2'-deoxyuridine Sigma-Aldrich (I7125)

Primary Ab 1 Rat anti-BrdU (Detects CldU)
Abcam (ab6326, Clone

BU1/75)

Primary Ab 2 Mouse anti-BrdU (Detects IdU)
BD Biosciences (347580,

Clone B44)

Secondary Ab 1
Goat anti-Rat IgG (Alexa

555/594)
Invitrogen / Molecular Probes

Secondary Ab 2
Goat anti-Mouse IgG (Alexa

488)
Invitrogen / Molecular Probes

Spreading Buffer
200 mM Tris-HCl pH 7.4, 50

mM EDTA, 0.5% SDS
Prepare Fresh

Fixative
Methanol : Acetic Acid (3:[3][4]

[5]1)
Prepare Fresh (-20°C)

Expert Insight: The choice of antibodies is non-negotiable. Clone BU1/75 (Rat) binds CldU but

has low affinity for IdU. Clone B44 (Mouse) binds IdU and BrdU but has low affinity for CldU.

This specific pairing eliminates the need for cross-blocking.

Detailed Protocol
Phase 1: Pulse Labeling (The "Art")
Objective: To label active forks without disrupting cell cycle progression.

Preparation: Seed cells 24 hours prior. Aim for 50-60% confluency. Over-confluent cells

reduce replication rates, skewing data.

CldU Pulse (Red):

Prepare pre-warmed media containing 25 µM CldU.
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Aspirate old media and immediately add CldU media.[6][7]

Incubate for 20 minutes at 37°C.

Wash Step (Critical):

Aspirate CldU media.[5][6][7]

Wash 3x with warm PBS or blank media. Failure to wash thoroughly results in mixed

tracks (yellow/orange).

IdU Pulse (Green):

Add pre-warmed media containing 250 µM IdU.

Incubate for 20 minutes at 37°C.

Note: Higher IdU concentration (250 µM) is often used to ensure competition against the

remaining intracellular pool of CldU, though 25 µM is sufficient for many cell lines.

Harvest:

Trypsinize cells, neutralize, and count.[6]

Resuspend in cold PBS at 2.5 x 10⁵ cells/mL. Keep on ice.

Phase 2: Lysis & Spreading (The "Technique")
Objective: To lyse the nuclear membrane and stretch DNA into linear fibers using gravity.

Spotting: Pipette 2.0 µL of cell suspension onto the top of a SuperFrost Plus slide (approx. 1

cm from the label).

Lysis:

Add 7.0 µL of Spreading Buffer directly on top of the cell drop.

Stir gently with the pipette tip (do not pipette up/down) to mix.[5]
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Incubate for 8 minutes at Room Temperature (RT). DNA is fragile here; do not disturb.

Spreading:

Tilt the slide to 15-30 degrees.

Allow the drop to run down the slide slowly.[3][5] It should take constant velocity.

Tip: If the drop runs too fast, the fibers break. If too slow, they coil.

Fixation:

Air dry for 10-20 minutes.

Immerse in cold (-20°C) Methanol:Acetic Acid (3:1) for 10 minutes.

Air dry.[1][5] Slides can be stored at -20°C for months.

Phase 3: Immunodetection (The "Chemistry")
Objective: To expose the halogenated bases and stain them.

Acid Denaturation:

Incubate slides in 2.5 M HCl for 80 minutes at RT.

Why? Antibodies cannot access bases in dsDNA. Acid makes it ssDNA.

Neutralization:

Wash 3x with PBS.[6][7]

Blocking:

Incubate with 1% BSA / 0.1% Tween-20 in PBS for 30 minutes.

Primary Antibodies:

Mix Rat anti-BrdU (1:100) + Mouse anti-BrdU (1:100) in blocking buffer.
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Incubate for 1 hour at RT in a humid chamber.

Secondary Antibodies:

Wash 3x with PBS-Tween.

Mix Anti-Rat Alexa 555 (1:300) + Anti-Mouse Alexa 488 (1:300).

Incubate for 45 minutes in the dark.

Mounting:

Wash 3x.[6][7] Mount with Fluoroshield (avoid DAPI if possible, as it binds dsDNA and the

acid step made it ssDNA; however, some protocols use it for background).

Data Analysis & Interpretation
Interpretation relies on reading the color patterns of the fibers.

Fiber Pattern Logic Diagram

Ongoing Fork
(Red -> Green)

Active replication continued
through both pulses

New Origin (Ori)
(Green - Red - Green)

Replication started
during the 1st pulse

Terminated Fork
(Red only)

Fork stopped before
2nd pulse began

Stalled Fork
(Red -> Short Green)

Click to download full resolution via product page

Caption: Classification of replication structures based on color tracks (Red=CldU, Green=IdU).

Calculations:

Fork Speed (kb/min):

Measure length of the Green (IdU) track in µm.

Conversion factor: 1 µm ≈ 2.59 kb (for spread DNA).
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Formula:

.

Fork Asymmetry:

Compare the length of sister forks (Green tracks) diverging from a single origin.

Ratio > 1.3 indicates stalling/asymmetry.

Troubleshooting (Self-Validating Systems)
Issue Probable Cause Corrective Action

No Fibers Visible Lysis too harsh or too weak.

Ensure SDS is 0.5%.[1] Do not

pipette mix vigorously. Check

cell density.[1][5][6]

Clumped DNA High cell density.
Dilute cells to 2.5 x 10⁵/mL.

Ensure drop runs slowly.

"Dotty" Tracks Poor denaturation.
Fresh 2.5 M HCl is critical.

Ensure 80 min incubation.

Cross-Bleed (Yellow) Antibody cross-reactivity.[8]

Verify clones: Rat BU1/75 and

Mouse B44. Increase wash

stringency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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